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Compound of Interest

Compound Name: TMX-4116

Cat. No.: B10830143

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of a stock solution of TMX-4116,
a casein kinase 1la (CK1la) degrader, using dimethyl sulfoxide (DMSO) as the solvent.
Adherence to this protocol will ensure the accurate and consistent preparation of TMX-4116 for
in vitro and in vivo research applications.

Physicochemical Properties of TMX-4116

A summary of the key quantitative data for TMX-4116 is presented in the table below for easy
reference. This information is critical for accurate calculations and solution preparation.

Property Value Reference
Molecular Weight 389.43 g/mol [1112][31[4][5]
CAS Number 2766385-56-0 [1][2][3]
Molecular Formula C17H19N504S [1112][3][5]
Appearance Off-white to gray solid powder [61[7]
Solubility in DMSO 100 mg/mL (256.79 mM) 2116171181
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Experimental Protocol: Preparation of a 10 mM TMX-
4116 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of TMX-4116 in DMSO. This
concentration is a common starting point for serial dilutions in various cellular and biochemical
assays.

Materials:

e TMX-4116 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
» Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Calibrated micropipettes and sterile, filtered pipette tips
e \ortex mixer

» Water bath or heat block (optional, for warming)

o Ultrasonic bath (optional)

Procedure:

e Determine the required mass of TMX-4116:

o Use the following formula to calculate the mass of TMX-4116 needed to prepare the
desired volume of a 10 mM stock solution:

= Mass (mg) = Desired Volume (mL) x 10 mM x 389.43 ( g/mol ) / 1000
o For example, to prepare 1 mL of a 10 mM stock solution, the calculation would be:

» Mass (mg) =1 mLx 10 mM x 389.43 / 1000 = 3.8943 mg
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» Weighing TMX-4116:
o Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical balance.

o Carefully weigh out the calculated mass of TMX-4116 powder and record the exact
weight.

e Adding DMSO:

o Using a calibrated micropipette, add the appropriate volume of DMSO to the tube or vial
containing the TMX-4116 powder.

o For example, if you weighed exactly 3.8943 mg of TMX-4116, add 1 mL of DMSO.
 Dissolution:

o Tightly cap the tube or vial.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure all the powder has dissolved and the solution is
clear.

o Some sources suggest that warming the solution to 37°C or up to 60°C and using an
ultrasonic bath can aid in dissolving the compound to achieve higher concentrations.[7][8]
If the compound does not readily dissolve, these methods can be employed.

e Storage:

o Once fully dissolved, the stock solution should be aliquoted into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[6][7]

Visualized Experimental Workflow
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The following diagram illustrates the key steps in the preparation of the TMX-4116 stock
solution.

TMX-4116 Stock Solution Preparation
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Caption: Workflow for TMX-4116 stock solution preparation.

TMX-4116 in a Hypothetical Sighaling Pathway

TMX-4116 is known to be a degrader of casein kinase 1a (CK1a).[1][9] The following diagram
illustrates a simplified, hypothetical signaling pathway where TMX-4116 could exert its effects
by promoting the degradation of CK1a.
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Caption: Hypothetical TMX-4116-mediated degradation of CK1a.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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